Cas no 1690647-56-3 (2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid
• CAS No: 1690647-56-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5909110
• PubChem ID: 114472694
• Update Time: 2025-05-20

2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 5-methyl-2-[[(phenylmethoxy)carbonyl]amino]-
• 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid
• 2-{[(benzyloxy)carbonyl]amino}-5-methylhex-5-enoic acid
• 2-{[(benzyloxy)carbonyl]amino}-5-methylhex-5-enoicacid
• EN300-1300798
• 1690647-56-3

• Inchi： 1S/C15H19NO4/c1-11(2)8-9-13(14(17)18)16-15(19)20-10-12-6-4-3-5-7-12/h3-7,13H,1,8-10H2,2H3,(H,16,19)(H,17,18)
• InChI Key： FJSFTEGPBCILJC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(OCC1=CC=CC=C1)=O)CCC(C)=C

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 467.1±45.0 °C(Predicted)
• pka: 3.95±0.10(Predicted)

Additional information on 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid (CAS No. 1690647-56-3)

2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid (CAS No. 1690647-56-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated as CBZ-protected 5-methylhex-5-enoic acid, is a key intermediate in the synthesis of peptides and other bioactive molecules. Its unique structure, featuring a benzyloxycarbonyl (CBZ) protecting group and a terminal alkene, makes it a versatile building block for drug discovery and development.

The growing interest in CBZ-protected amino acids like 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid is driven by their role in modern medicinal chemistry. Researchers are increasingly exploring its applications in the design of protease inhibitors, antiviral agents, and anti-inflammatory compounds. With the rise of personalized medicine and targeted drug delivery, this compound's ability to serve as a customizable scaffold has made it a focal point in cutting-edge research.

One of the most frequently asked questions about CAS No. 1690647-56-3 is its stability and solubility profile. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which is critical for its use in solid-phase peptide synthesis (SPPS). Additionally, its alkene functionality allows for further chemical modifications, including click chemistry and cross-coupling reactions, which are highly relevant in the era of bioconjugation and nanomedicine.

Another hot topic surrounding 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid is its potential role in green chemistry. As the pharmaceutical industry shifts toward sustainable synthesis, researchers are investigating eco-friendly methods to produce this compound, such as enzymatic catalysis and microwave-assisted reactions. These approaches align with global trends in reducing carbon footprints and minimizing hazardous waste.

From a commercial perspective, the demand for CAS No. 1690647-56-3 is rising due to its utility in high-throughput screening (HTS) and combinatorial chemistry. Its compatibility with automated synthesis platforms makes it a valuable asset for drug discovery pipelines. Moreover, its CBZ group provides excellent protection for the amino functionality, ensuring high yields in multi-step synthetic routes.

In summary, 2-{(benzyloxy)carbonylamino}-5-methylhex-5-enoic acid (CAS No. 1690647-56-3) is a compound of immense scientific and industrial significance. Its applications span from peptide therapeutics to material science, making it a subject of ongoing research and innovation. As the fields of biotechnology and pharmaceuticals continue to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.